Cas no 955028-93-0 (tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate)

tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate structure
955028-93-0 structure
Product Name:tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate
CAS No:955028-93-0
MF:C11H21NO3
MW:215.289343595505
MDL:MFCD18791217
CID:4661798
PubChem ID:68442778
Update Time:2024-10-25

tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-rel-tert-Butyl 4-hydroxy-3-methylpiperidine-1-carboxylate
    • trans-4-Hydroxy-3-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
    • tert-Butyl (3R,4R)-4-hydroxy-3-methyl-piperidine-1-carboxylate
    • 1-piperidinecarboxylic acid, 4-hydroxy-3-methyl-, 1,1-dimethylethyl ester, (3r,4r)-rel-
    • trans-1-Boc-3-methylpiperidin-4-ol
    • SB22055
    • (3R,4R)-rel-1-Boc-3-methylpiperidin-4-ol
    • (3R,4S)-rel-1-Boc-3-met
    • rel-1,1-Dimethylethyl (3R,4S)-4-hydroxy-3-methyl-1-piperidinecarboxylate (ACI)
    • cis-tert-Butyl 4-hydroxy-3-methylpiperidine-1-carboxylate
    • tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate
    • cis-4-Hydroxy-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
    • P15933
    • AKOS037644388
    • F71030
    • SCHEMBL2924319
    • AS-52976
    • MFCD18791217
    • tert-Butyl (3S,4R)-4-hydroxy-3-methylpiperidine-1-carboxylate
    • 955028-93-0
    • TERT-BUTYL (3S,4R)-4-HYDROXY-3-METHYL-PIPERIDINE-1-CARBOXYLATE
    • 1-piperidinecarboxylic acid, 4-hydroxy-3-methyl-, 1,1-dimethylethyl ester, (3r,4s)-rel-
    • CS-0052930
    • cis-4-Hydroxy-3-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
    • 1290191-83-1
    • MDL: MFCD18791217
    • Inchi: 1S/C11H21NO3/c1-8-7-12(6-5-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
    • InChI Key: PSDMSGJMWVMEMV-BDAKNGLRSA-N
    • SMILES: C(N1CC[C@H](O)[C@H](C)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 215.15214353g/mol
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 1.4

tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate Pricemore >>

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abcr
AB485854-1 g
cis-4-Hydroxy-3-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester; .
955028-93-0
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€751.90 2023-04-20
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tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  2 h, rt
Reference
6,7-Dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones as allosteric modulators of M4 muscarinic acetylcholine receptor and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Thioxanthone ,  Bis(acetylacetonato)nickel ,  Potassium hydrotris(3,5-dimethylpyrazolyl)borate Solvents: Dimethyl carbonate ;  1 h, 24 °C
Reference
Nickel Catalysis via SH2 Homolytic Substitution: The Double Decarboxylative Cross-Coupling of Aliphatic Acids
Tsymbal, Artem V.; Bizzini, Lorenzo Delarue; MacMillan, David W. C., Journal of the American Chemical Society, 2022, 144(46), 21278-21286

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  pH 6, rt
Reference
Preparation of substituted bicyclic compounds useful as T cell activators for treatment of viral infections and proliferative disorders
, United States, , ,

Production Method 4

Reaction Conditions
Reference
Novel diazepane derivatives as CCR2 antagonists and their preparation, pharmaceutical compositions an use in the treatment of diseases
, United States, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C → rt; 48 h, rt
Reference
Preparation of benzenesulfonamide compounds as voltage-gated sodium channel inhibitors and their use as therapeutic agents
, World Intellectual Property Organization, , ,

tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate Raw materials

tert-butyl cis-4-hydroxy-3-methyl-piperidine-1-carboxylate Preparation Products

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